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Introduction
The COBRA (COB) gene family encodes a class of plant-specific glycosylphosphatidylinositol

(GPI)-anchored proteins crucial for cellulose biosynthesis and oriented cell expansion.[1][2][3]

Disruption of COBRA gene function leads to significant defects in plant growth and

development, making them an important subject of study. T-DNA insertion mutants have proven

to be an invaluable tool for elucidating the in vivo functions of COBRA genes. By creating loss-

of-function alleles, researchers can observe the resulting phenotypes and infer the role of the

wild-type gene.[4][5] This document provides detailed application notes and protocols for

utilizing T-DNA insertion mutants to investigate the function of COBRA genes, with a focus on

Arabidopsis thaliana as a model system.

Application Notes
T-DNA insertion mutagenesis is a powerful reverse genetics approach where a segment of

DNA from an Agrobacterium tumefaciens Ti plasmid integrates into the plant genome,
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potentially disrupting a gene.[5] Large collections of sequence-indexed T-DNA insertion lines

are available for Arabidopsis, allowing for the systematic study of gene function.[4]

The study of COBRA T-DNA insertion mutants has revealed its critical role in controlling

anisotropic expansion, a process fundamental to plant morphogenesis.[6] The cobra mutants

exhibit a characteristic phenotype of radial swelling of roots and a reduction in longitudinal

growth, which is a direct consequence of disorganized cellulose microfibril orientation.[6][7]

This disorganized cellulose deposition leads to a significant reduction in crystalline cellulose

content in the cell walls of the mutants.[1][7]

The COBRA protein is polarly localized to the plasma membrane and longitudinal cell walls,

and its distribution is dependent on microtubules.[6][7] This suggests a model where COBRA

acts as a key player at the cell surface, mediating the proper deposition and orientation of

cellulose microfibrils, which in turn dictates the direction of cell expansion.

The COBRA gene is part of a larger family of COBRA-LIKE (COBL) genes in Arabidopsis and

other plant species.[2][8] T-DNA insertion mutants in different COBL genes have revealed their

diverse roles. For instance, atcobl4 mutants (also known as irregular xylem6 or irx6) show

defects specifically in the secondary cell walls of xylem tissues, highlighting the functional

specialization within the COBRA family.[9]

Data Presentation
Table 1: Phenotypic and Molecular Data of cobra T-DNA
Insertion Mutants in Arabidopsis thaliana
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Parameter Wild-Type (Col) cobra mutant Reference

Root Growth
Anisotropic

(longitudinal)

Isotropic (radial

swelling)
[7]

Crystalline Cellulose

Content (µg/mg cell

wall)

133 ± 28 89 ± 2 [1][7]

Cellulose Microfibril

Orientation
Organized, transverse Disorganized [6][7]

COBRA Protein

Localization

Polarized at plasma

membrane and

longitudinal cell walls

Absent/Truncated [6][7]

Experimental Protocols
Protocol 1: Identification and Confirmation of
Homozygous COBRA T-DNA Insertion Mutants
Objective: To identify and confirm homozygous T-DNA insertion mutants for a COBRA gene of

interest.

Materials:

Seeds of putative COBRA T-DNA insertion lines (e.g., from SALK, SAIL, or WISC collections)

Wild-type Arabidopsis thaliana seeds (e.g., Col-0)

Plant growth medium (e.g., Murashige and Skoog)

Sterilization solution (e.g., 70% ethanol, 10% bleach)

Plant DNA extraction kit

PCR reagents (Taq polymerase, dNTPs, buffer)

Gene-specific primers (LP and RP) flanking the T-DNA insertion site
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T-DNA left border primer (LBb1.3)

Agarose gel electrophoresis system

Methodology:

Seed Sterilization and Germination:

Surface sterilize seeds by washing with 70% ethanol for 1 minute, followed by 10% bleach

for 10 minutes, and then rinse 3-5 times with sterile water.

Plate seeds on MS medium and stratify at 4°C for 2-3 days in the dark.

Transfer plates to a growth chamber with a 16-hour light/8-hour dark cycle.

Genomic DNA Extraction:

Harvest leaf tissue from individual 2-3 week old seedlings.

Extract genomic DNA using a commercial plant DNA extraction kit or a standard CTAB

protocol.

Primer Design:

Design a pair of gene-specific primers (LP and RP) that flank the predicted T-DNA

insertion site. The expected product size for the wild-type allele should be between 800-

1200 bp.

Utilize a standard T-DNA left border primer (e.g., LBb1.3: ATTTTGCCGATTTCGGAAC).

PCR Genotyping:

Perform two PCR reactions for each plant:

Reaction A (Wild-type allele): LP + RP primers.

Reaction B (T-DNA insertion): LBb1.3 + RP primers.
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Set up the PCR reactions as per the polymerase manufacturer's instructions. A typical

PCR program is: 94°C for 3 min, followed by 35 cycles of 94°C for 30s, 55-60°C for 30s,

and 72°C for 1 min/kb, with a final extension at 72°C for 5 min.

Gel Electrophoresis and Analysis:

Run the PCR products on a 1-1.5% agarose gel.

Analyze the banding patterns to determine the genotype:

Wild-type: A single band in Reaction A, no band in Reaction B.

Heterozygous: Bands in both Reaction A and Reaction B.

Homozygous mutant: A single band in Reaction B, no band in Reaction A.

Protocol 2: Phenotypic Analysis of Root Growth in cobra
Mutants
Objective: To quantitatively assess the root swelling phenotype of cobra mutants.

Materials:

Homozygous cobra mutant and wild-type seeds

Square petri plates with MS medium

Digital scanner or microscope with a camera

Image analysis software (e.g., ImageJ)

Methodology:

Plant Growth:

Sterilize and germinate seeds as described in Protocol 1.

Place seeds in a line on the surface of the MS medium in square petri plates.
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Grow the plates vertically in a growth chamber to allow roots to grow along the surface of

the agar.

Imaging:

After 5-7 days of growth, image the seedlings and their roots using a high-resolution

flatbed scanner or a microscope.

Data Acquisition and Analysis:

Using ImageJ or similar software, measure the length and width of the root elongation

zone for at least 20 seedlings of each genotype.

Calculate the root aspect ratio (Length/Width).

Perform a Student's t-test to determine the statistical significance of the differences

between wild-type and cobra mutant roots.

Protocol 3: Quantification of Crystalline Cellulose
Content
Objective: To determine the crystalline cellulose content in the cell walls of wild-type and cobra

mutant roots.

Materials:

Root tissue from wild-type and homozygous cobra mutant plants

Reagents for cell wall preparation (e.g., ethanol, acetone)

Updegraff reagent (Acetic acid:Nitric acid:Water, 8:1:2 v/v/v)

Anthrone reagent for colorimetric glucose determination

Spectrophotometer

Methodology:
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Cell Wall Preparation:

Harvest root tissue and freeze-dry.

Grind the tissue to a fine powder.

Wash the powder sequentially with 70% ethanol, 100% ethanol, and acetone to remove

soluble components, creating an alcohol-insoluble residue (AIR).

Crystalline Cellulose Assay (Updegraff Method):

Treat a known amount of AIR (e.g., 5-10 mg) with the Updegraff reagent at 100°C for 1

hour to hydrolyze non-cellulosic polysaccharides.

Wash the remaining pellet (crystalline cellulose) with water until the pH is neutral, and then

with acetone.

Dry the pellet completely.

Cellulose Quantification:

Hydrolyze the dried cellulose pellet with sulfuric acid (e.g., 72% H₂SO₄ followed by dilution

and autoclaving).

Neutralize the hydrolysate.

Determine the glucose content in the hydrolysate using the anthrone assay. Read the

absorbance at 620 nm.

Create a standard curve with known concentrations of glucose to calculate the amount of

glucose in the samples.

Express the crystalline cellulose content as µg of glucose per mg of initial cell wall material

(AIR).

Visualizations

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244646?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space / Cell Wall

Cytoplasm
Cellulose

Microfibrils
Anisotropic

Cell Expansion
Directs

COBRA (GPI-anchored) Orients/Organizes

Cellulose Synthase
Complex (CSC)

Synthesizes
Cortical

Microtubules
Guides

Click to download full resolution via product page

Caption: COBRA's role in cellulose synthesis and cell expansion.
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Caption: Workflow for studying COBRA T-DNA insertion mutants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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